Cas no 894808-72-1 ((3-Methylpyridin-4-yl)boronic acid)

• Product Name: (3-Methylpyridin-4-yl)boronic acid
• CAS No: 894808-72-1
• MF: C₆H₈BNO₂
• MW: 136.944221496582
• MDL: MFCD03095365
• CID: 69388
• PubChem ID: 44754762
• Update Time: 2024-10-26

(3-Methylpyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Methylpyridin-4-yl)boronic acid
• 3-Methylpyridine-4-boronic acid
• 3-Picoline-4-boronic acid
• 3-methylpyridin-4-ylboronic acid
• (3-methyl-4-pyridyl)boronic acid
• Boronic acid, (3-methyl-4-pyridinyl)-
• (3-methyl-4-pyridinyl)boronic acid
• 3-Methylpyridine-4-boronicacid
• PubChem9664
• 3-METHYL-4-PYRIDINEBORONIC ACID
• KSERCJHSQPNSJM-UHFFFAOYSA-N
• PB33663
• SY024861
• BC000765
• B-(3-Methyl-4-pyridinyl)boronic acid (ACI)
• Boronic acid, (3-methyl-4-pyridinyl)- (9CI)
• MFCD06659519
• 894808-72-1
• MFCD03095365
• CS-W018785
• J-512861
• SCHEMBL708913
• (3-methylpyridin-4-yl)boronicacid
• DB-025126
• AC-6997
• DTXSID20660504
• GS-5871
• AKOS006276372
• EN300-151466

• MDL： MFCD03095365
• Inchi： 1S/C6H8BNO2/c1-5-4-8-3-2-6(5)7(9)10/h2-4,9-10H,1H3
• InChI Key： KSERCJHSQPNSJM-UHFFFAOYSA-N
• SMILES： OB(C1C(C)=CN=CC=1)O

Computed Properties

• Exact Mass: 137.06500
• Monoisotopic Mass: 137.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.18
• Boiling Point: 323.9°C at 760 mmHg
• Flash Point: 149.7°C
• Refractive Index: 1.527
• PSA: 53.35000
• LogP: -0.93020